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Introduction
The Lowenthal-Permanganate titration is a well-established redox titration method used for the

quantitative determination of tannins and other polyphenolic compounds. This method relies on

the oxidation of these compounds by a standardized solution of potassium permanganate

(KMnO₄) in an acidic medium. Indigo carmine serves as a redox indicator to visually

determine the endpoint of the titration.

In this reaction, the potassium permanganate, a strong oxidizing agent, readily oxidizes the

tannins. Once all the tannins have been oxidized, the excess permanganate will then oxidize

the indigo carmine indicator. This results in a distinct color change, signaling the completion of

the reaction. The titration is performed in two stages: a blank titration with only the indicator and

a sample titration containing the substance of interest. The difference in the volume of titrant

used between the sample and the blank titrations is directly proportional to the amount of

tannins present in the sample.

Principle of the Method
The Lowenthal-Permanganate titration is based on the oxidation-reduction reactions between

potassium permanganate and the tannins or polyphenols in the sample. The chemical

reactions can be generalized as follows:
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Oxidation of Tannins: Tannins + MnO₄⁻ (in acidic solution) → Oxidized Tannins + Mn²⁺

Oxidation of Indigo Carmine (at the endpoint): Indigo Carmine (Blue) + MnO₄⁻ → Oxidized

Indigo Carmine (Yellow)[1]

The endpoint is reached when the royal blue color of the indigo carmine fades to a light green

and then, with the addition of a final drop of permanganate, changes to a distinct yellow.[2]

Experimental Protocols
Reagent Preparation

Potassium Permanganate (KMnO₄) Solution (0.02 N):

Dissolve approximately 3.2 g of potassium permanganate in 1000 mL of distilled water.

Heat the solution on a water bath for 1 hour and then allow it to stand for at least 2 days in

the dark to allow for the oxidation of any organic matter present in the water.

Filter the solution through glass wool to remove any manganese dioxide precipitate. Store

in a dark, stoppered bottle.

Indigo Carmine Indicator Solution (0.1% w/v):

Dissolve 1 g of indigo carmine in 1000 mL of a 5% (v/v) sulfuric acid solution. To prepare

the acid solution, carefully add 50 mL of concentrated sulfuric acid to 950 mL of distilled

water. Always add acid to water, never the other way around, as the dilution process is

highly exothermic.

Sulfuric Acid (H₂SO₄) Solution (1 M):

Carefully add 55.5 mL of concentrated sulfuric acid (98%) to approximately 900 mL of

distilled water, cool, and then dilute to a final volume of 1000 mL.

Sodium Oxalate (Na₂C₂O₄) Standard Solution (0.1 N):

Dry primary standard grade sodium oxalate at 105-110°C for at least 2 hours and cool in a

desiccator.
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Accurately weigh approximately 6.7 g of the dried sodium oxalate and dissolve it in a 1000

mL volumetric flask with distilled water. Make up to the mark.

Standardization of Potassium Permanganate Solution
The potassium permanganate solution must be standardized to accurately determine its

concentration.

Pipette 10.00 mL of the 0.1 N sodium oxalate standard solution into a 250 mL Erlenmeyer

flask.

Add 100 mL of distilled water and 10 mL of 1 M sulfuric acid.

Heat the solution to 70-80°C.

Titrate the hot solution with the prepared potassium permanganate solution. The

permanganate solution will decolorize as it is added.

Continue the titration, adding the permanganate dropwise near the endpoint, until a faint pink

color persists for at least 30 seconds.[3][4] This indicates the endpoint.

Record the volume of KMnO₄ solution used.

Repeat the titration at least two more times to ensure reproducibility.

Calculate the normality of the KMnO₄ solution using the following formula: NKMnO₄ =

(NNa₂C₂O₄ × VNa₂C₂O₄) / VKMnO₄ Where:

NKMnO₄ is the normality of the potassium permanganate solution.

NNa₂C₂O₄ is the normality of the sodium oxalate solution.

VNa₂C₂O₄ is the volume of the sodium oxalate solution used (10.00 mL).

VKMnO₄ is the average volume of the potassium permanganate solution used.

Titration Procedure
a. Blank Titration:
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To a 500 mL flask, add 5 mL of the indigo carmine indicator solution.[5]

Add approximately 200 mL of distilled water.

Titrate this solution with the standardized potassium permanganate solution until the royal

blue color changes to a light green, and then dropwise until it turns yellow.

Record the volume of KMnO₄ used as Y (in mL).

Perform this blank titration in triplicate and use the average value for calculations.

b. Sample Titration:

Accurately measure 1 mL of the sample containing tannins and add it to a 500 mL flask.

Add 5 mL of the indigo carmine indicator solution and approximately 200 mL of distilled

water.

Titrate with the standardized potassium permanganate solution, swirling the flask

continuously.

The endpoint is reached when the color changes from royal blue to light green, and finally to

a distinct yellow with the addition of a single drop of the titrant.

Record the volume of KMnO₄ used as X (in mL).

Repeat the sample titration in triplicate for accuracy.

Data Presentation
Summarize all quantitative data into a clearly structured table for easy comparison.

Titration
Replicate 1
(mL)

Replicate 2
(mL)

Replicate 3
(mL)

Average
Volume (mL)

Blank (Y)

Sample (X)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Indigo_Carmine_as_a_Redox_Indicator.pdf
https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculations
The amount of tannins in the sample is calculated based on the volume of potassium

permanganate consumed after subtracting the blank value. The result is often expressed as

tannic acid equivalents.

Volume of KMnO₄ consumed by tannins: Vtannins = X - Y

Where:

X is the average volume of KMnO₄ used for the sample titration (mL).

Y is the average volume of KMnO₄ used for the blank titration (mL).

Calculation of Tannin Content (as % Tannic Acid Equivalents): Total Tannin (%) = (X - Y) / 10

This calculation is based on expressing the results as 'tannic acid' equivalents. For

conversion to mg/L, a specific conversion factor related to the normality of the KMnO₄

solution and the equivalent weight of tannic acid is used.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the Lowenthal-Permanganate

titration.
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Experimental Workflow for Lowenthal-Permanganate Titration

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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